![molecular formula C5H4BrNO3 B143290 3-Bromo-5-methylisoxazole-4-carboxylic acid CAS No. 130742-22-2](/img/structure/B143290.png)
3-Bromo-5-methylisoxazole-4-carboxylic acid
Overview
Description
3-Bromo-5-methylisoxazole-4-carboxylic acid (BMICA) is an organic compound that belongs to the family of isoxazoles. It is a versatile reagent used in organic synthesis for the preparation of various compounds, including pharmaceuticals and agrochemicals. BMICA is also used in the preparation of other isoxazole derivatives, such as 3-bromo-4-methylisoxazole-5-carboxylic acid (BMICA-5) and 3-bromo-4-methylisoxazole-6-carboxylic acid (BMICA-6). BMICA has a wide range of applications in the laboratory, including in the synthesis of organic compounds, in the preparation of pharmaceuticals and agrochemicals, and in the study of biochemical and physiological effects.
Scientific Research Applications
Tautomerism and Spectroscopy
Research has shown that derivatives of isoxazole, such as 3-bromo-5-methylisoxazole-4-carboxylic acid, exhibit interesting tautomeric behaviors. Studies like those conducted by Boulton and Katritzky (1961) in "Tetrahedron" provide insights into the infra-red and ultra-violet spectra of these compounds, indicating their existence in different tautomeric forms depending on the solution and phase. This has implications for understanding the basicity and acidity of these compounds (A. Boulton & A. Katritzky, 1961).
Mass Spectrometry and Isomerization Studies
Research by Zhigulev et al. (1974) in "Chemistry of Heterocyclic Compounds" examined the mass spectra of 3-aryl-5-methylisoxazole-4-carboxylic acid derivatives, highlighting thermal isomerization of the isoxazole ring. This study is significant for understanding the molecular structure and behavior of these compounds under different conditions (K. K. Zhigulev, R. A. Khmel’nitskiĭ & M. Panina, 1974).
Synthetic Chemistry
Robins et al. (2007) in the "Journal of combinatorial chemistry" explored the synthesis of 5-carbamoyl-3-sulfanylmethylisoxazole-4-carboxylic acids from this compound. This study demonstrates the potential of these compounds in the creation of drug-like isoxazoles, showcasing the versatility of this compound in synthetic chemistry (Lori I Robins, J. Fettinger, D. S. Tinti & M. Kurth, 2007).
Insights into Bromination and Synthesis
Roy et al. (2004) in "Tetrahedron" provided insights into the bromination of 3-aryl-5-methylisoxazole-4-carboxylate, a precursor to 3-aryl-5-formyl-isoxazole-4-carboxylate. This research is crucial for understanding the synthesis of isoxazole-fused heterocycles, further highlighting the importance of this compound in organic synthesis (A. K. Roy, B. Rajaraman & S. Batra, 2004).
Future Directions
Mechanism of Action
Mode of Action
It’s known that isoxazole derivatives can interact with their targets in a variety of ways, often leading to changes in cellular function .
Biochemical Pathways
Isoxazole derivatives are known to be involved in a variety of biological processes, suggesting that they may affect multiple pathways .
Result of Action
Isoxazole derivatives have been found to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Properties
IUPAC Name |
3-bromo-5-methyl-1,2-oxazole-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrNO3/c1-2-3(5(8)9)4(6)7-10-2/h1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWOSKCLDLLPNFA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10445024 | |
Record name | 3-Bromo-5-methyl-1,2-oxazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10445024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
130742-22-2 | |
Record name | 3-Bromo-5-methyl-1,2-oxazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10445024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-bromo-5-methyl-1,2-oxazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.